2-(Cyclopropylmethyl)-5-methoxyphenol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-5-methoxyphenol
• InChI: InChI=1S/C11H14O2/c1-13-10-5-4-9(11(12)7-10)6-8-2-3-8/h4-5,7-8,12H,2-3,6H2,1H3
• InChI Key: MTQNGBCIMXEIAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC2CC2)O

Description

2-(Cyclopropylmethyl)-5-methoxyphenol (CAS: 1243474-35-2) is a phenolic compound with the molecular formula C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol (calculated from formula). It features a methoxy-substituted phenol core modified with a cyclopropylmethyl group at the 2-position. The compound is stored at 4–8°C and has a purity of 95% . Its safety profile includes GHS warnings for skin/eye irritation (H315, H319) and respiratory tract irritation (H335), necessitating precautions such as avoiding inhalation (P261) and using protective equipment (P305, P351, P338) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethyl)-5-methoxyphenol can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically employs palladium catalysts and boronic acids or esters as reagents . Another method involves the use of cyclopropylmethyl carbenium ions, which can be trapped intramolecularly with an internal nucleophile to introduce the cyclopropyl group into complex molecules .

Industrial Production Methods

Industrial production of 2-(Cyclopropylmethyl)-5-methoxyphenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethyl)-5-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding alcohols or other reduced products.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as halides, amines, and thiols can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

2-(Cyclopropylmethyl)-5-methoxyphenol has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: The compound can be used in the production of specialty chemicals and materials with desired properties.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethyl)-5-methoxyphenol involves its interaction with specific molecular targets and pathways. The cyclopropylmethyl group can participate in various chemical interactions, including hydrogen bonding and π-stacking, which can influence the compound’s biological activity. Additionally, the methoxyphenol structure allows for interactions with enzymes and receptors, potentially modulating their activity and function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Below is a detailed comparison:

Table 1: Key Properties of 2-(Cyclopropylmethyl)-5-methoxyphenol and Analogs

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	References
2-(Cyclopropylmethyl)-5-methoxyphenol	1243474-35-2	C₁₁H₁₄O₂	178.23	Phenol, methoxy, cyclopropylmethyl	Storage: 4–8°C; Purity: 95%; Safety: H315/H319/H335
2-{[(Cyclopropylmethyl)amino]methyl}-5-methoxyphenol	1248685-07-5	C₁₂H₁₇NO₂	207.27	Phenol, methoxy, amino, cyclopropylmethyl	Higher molecular weight; Discontinued commercial availability
2-[3-(4-Hydroxyphenyl)propyl]-5-methoxyphenol	N/A	C₁₆H₁₈O₃	258.31	Phenol (x2), methoxy, propyl linker	ADMET properties studied; Potential biological targets (e.g., enzymes)
2-(Cyclopropylmethoxy)-5-ethylbenzaldehyde	883525-02-8	C₁₃H₁₆O₂	204.27	Aldehyde, cyclopropylmethoxy, ethyl	Agrochemical intermediate (e.g., pesticide derivatives)

Key Differences and Implications

However, its commercial discontinuation limits accessibility . The hydroxyphenylpropyl analog (C₁₆H₁₈O₃) has dual phenol groups and a longer alkyl chain, increasing hydrophobicity and likely altering ADMET properties (e.g., absorption, metabolism) . The aldehyde derivative (C₁₃H₁₆O₂) lacks phenolic -OH groups, reducing acidity but enabling participation in condensation reactions (e.g., Schiff base formation) for agrochemical synthesis .

Safety Profiles :

• The parent compound’s irritant properties (H315/H319/H335) contrast with the undefined safety data of analogs, suggesting divergent handling requirements .

Applications: The aldehyde analog (CAS 883525-02-8) is linked to pesticidal intermediates, while phenolic analogs may be explored for antioxidant or enzyme-targeting roles due to their -OH groups .

Research Findings and Gaps

• Biological Potential: The hydroxyphenylpropyl analog (C₁₆H₁₈O₃) has been studied for ADMET properties and possible enzyme interactions, but similar data for 2-(Cyclopropylmethyl)-5-methoxyphenol are lacking .
• Synthesis Challenges: Commercial discontinuation of the amino-substituted analog highlights supply-chain hurdles for further research .